molecular formula C12H15NO2 B14820333 3-Cyclopropoxy-N,4-dimethylbenzamide

3-Cyclopropoxy-N,4-dimethylbenzamide

Cat. No.: B14820333
M. Wt: 205.25 g/mol
InChI Key: WXHNSUHLFGFQRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-N,4-dimethylbenzamide is a benzamide derivative characterized by a cyclopropoxy group at the 3-position of the benzene ring, an N-methyl group, and a methyl group at the 4-position. For instance, 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide (CAS 1243464-88-1) shares a similar backbone but differs in substituent positions .

Properties

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

3-cyclopropyloxy-N,4-dimethylbenzamide

InChI

InChI=1S/C12H15NO2/c1-8-3-4-9(12(14)13-2)7-11(8)15-10-5-6-10/h3-4,7,10H,5-6H2,1-2H3,(H,13,14)

InChI Key

WXHNSUHLFGFQRR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)NC)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-N,4-dimethylbenzamide typically involves the reaction of 3-cyclopropoxybenzoic acid with N,N-dimethylamine in the presence of coupling reagents such as 1,1’-carbonyldiimidazole (CDI) or thionyl chloride. The reaction is carried out under controlled conditions, often involving heating at elevated temperatures (150-165°C) to facilitate the formation of the amide bond .

Industrial Production Methods: Industrial production of N,N-dimethylamides, including 3-Cyclopropoxy-N,4-dimethylbenzamide, generally follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions ensures high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-N,4-dimethylbenzamide undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while substitution reactions can produce a variety of substituted benzamides .

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-N,4-dimethylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s amide group can form hydrogen bonds with target molecules, influencing their activity and function. Additionally, the cyclopropoxy group may enhance the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: Cyclopropoxy and Methoxy Substitution

4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide (CAS 1243464-88-1) is a positional isomer of 3-cyclopropoxy-N,4-dimethylbenzamide. The cyclopropoxy and methoxy groups in the 3- and 4-positions influence electronic properties and reactivity.

3-Cyclopropoxy-4-methoxy-N,N-dimethylbenzamide (PubChem entry) further demonstrates how substituent positioning affects molecular interactions. Methoxy groups enhance solubility, while cyclopropoxy groups may confer rigidity to the aromatic system .

Core Benzamide Derivatives

a) N,4-Dimethylbenzamide

This simpler analog lacks the cyclopropoxy group but shares the N-methyl and 4-methyl substituents. Its planar amide group facilitates intermolecular interactions, whereas bulky substituents like cyclopropoxy disrupt such packing .

b) N-(2-Ethynylphenyl)-N,4-dimethylbenzamide (1j)

This derivative incorporates an ethynylphenyl group at the N-position. The ethynyl moiety enhances reactivity in cycloaddition reactions, as demonstrated in NHC-boryl radical catalysis. In contrast, the cyclopropoxy group in 3-Cyclopropoxy-N,4-dimethylbenzamide may limit such reactivity due to steric hindrance .

c) N-Methoxy-N,4-dimethylbenzamide (2d)

The methoxy group on the amide nitrogen alters electronic properties, making it more nucleophilic. This compound serves as a precursor in acylating agents, highlighting how substituents on the amide nitrogen influence synthetic utility compared to cyclopropoxy-substituted analogs .

Functional Group Variations and Reactivity

a) N-Tosylation and Transformations

N-Methylated amides like N,4-dimethylbenzamide undergo N-tosylation followed by nucleophilic substitution, behaving similarly to Weinreb amides. This reactivity enables conversion to carboxylic acids, esters, and ketones. Cyclopropoxy-substituted analogs may exhibit reduced tosylation efficiency due to steric effects .

Physicochemical and Spectroscopic Comparisons

Spectroscopic Data

  • Vibrational Spectra : 3,4-Dimethylbenzamide exhibits characteristic FT-IR bands at 1650 cm⁻¹ (C=O stretch) and 3300 cm⁻¹ (N–H stretch). Cyclopropoxy substitution would shift these bands due to altered electron density .
  • NMR : For N-methoxy-N,4-dimethylbenzamide (2d), ¹H NMR shows singlet peaks at δ 3.56 and 3.41 ppm for methyl groups, while cyclopropoxy analogs would display distinct splitting patterns for cyclopropane protons .

Thermal and Solubility Properties

Cyclopropoxy groups increase hydrophobicity compared to methoxy or hydroxy groups. For example, N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide has improved solubility due to its hydroxyl group, whereas cyclopropoxy derivatives may exhibit lower aqueous solubility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.